Cas no 1439402-07-9 (Potassium 4-ethoxycarbonylphenyltrifluoroborate)

Potassium 4-ethoxycarbonylphenyltrifluoroborate structure

1439402-07-9 structure

Product Name:Potassium 4-ethoxycarbonylphenyltrifluoroborate

CAS No:1439402-07-9

MF:C₉H₉BF₃KO₂

MW:256.07107424736

MDL:MFCD09800743

CID:4599855

PubChem ID:46738073

Update Time:2024-11-04

Potassium 4-ethoxycarbonylphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium 4-ethoxycarbonylphenyltrifluoroborate
- Potassium 4-ethoxycarbonyl phenytrifluoroborate
- Potassium (4-(ethoxycarbonyl)phenyl)trifluoroborate
- potassium;(4-ethoxycarbonylphenyl)-trifluoroboranuide
- potassium [4-(ethoxycarbonyl)phenyl]trifluoroboranuide
- AMTB105
- Potassium 4-ethoxycarbonylphenytrifluoroborate
- A909145
- AS-2339
- Potassium(4-(ethoxycarbonyl)phenyl)trifluoroborate
- MFCD09800743
- AKOS016339828
- 1439402-07-9
- MDL： MFCD09800743
- Inchi： 1S/C9H9BF3O2.K/c1-2-15-9(14)7-3-5-8(6-4-7)10(11,12)13;/h3-6H,2H2,1H3;/q-1;+1
- InChI Key： RRHVYQWNJHNUEQ-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC(C(=O)OCC)=CC=1)(F)F

Computed Properties

Exact Mass: 256.0284757g/mol
Monoisotopic Mass: 256.0284757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3

Potassium 4-ethoxycarbonylphenyltrifluoroborate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Store at room temperature

Potassium 4-ethoxycarbonylphenyltrifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM209665-10g	Potassium (4-(ethoxycarbonyl)phenyl)trifluoroborate	1439402-07-9	95%	10g	$296	2021-06-16
TRC	P699163-50mg	Potassium 4-Ethoxycarbonylphenyltrifluoroborate	1439402-07-9		50mg	$ 50.00	2022-06-03
TRC	P699163-100mg	Potassium 4-Ethoxycarbonylphenyltrifluoroborate	1439402-07-9		100mg	$ 65.00	2022-06-03
TRC	P699163-500mg	Potassium 4-Ethoxycarbonylphenyltrifluoroborate	1439402-07-9		500mg	$ 80.00	2022-06-03
AK Scientific	AMTB105-250mg	Potassium 4-ethoxycarbonylphenytrifluoroborate	1439402-07-9	95%	250mg	$18	2025-02-18
AK Scientific	AMTB105-1g	Potassium 4-ethoxycarbonylphenytrifluoroborate	1439402-07-9	95%	1g	$36	2025-02-18
AK Scientific	AMTB105-5g	Potassium 4-ethoxycarbonylphenytrifluoroborate	1439402-07-9	95%	5g	$138	2025-02-18
AK Scientific	AMTB105-25g	Potassium 4-ethoxycarbonylphenytrifluoroborate	1439402-07-9	95%	25g	$552	2025-02-18
Apollo Scientific	PC200138-1g	Potassium 4-ethoxycarbonyl phenytrifluoroborate	1439402-07-9		1g	£65.00	2024-07-20
Apollo Scientific	PC200138-5g	Potassium 4-ethoxycarbonyl phenytrifluoroborate	1439402-07-9		5g	£120.00	2024-07-20

Potassium 4-ethoxycarbonylphenyltrifluoroborate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439

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